Cas no 2172290-54-7 (1-(4-chloro-3-methylphenyl)methylcyclobutane-1-carbaldehyde)

• Product Name: 1-(4-chloro-3-methylphenyl)methylcyclobutane-1-carbaldehyde
• CAS No: 2172290-54-7
• MF: C₁₃H₁₅ClO
• MW: 222.710602998734
• CID: 6235107
• PubChem ID: 165532648
• Update Time: 2025-05-23

1-(4-chloro-3-methylphenyl)methylcyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)methylcyclobutane-1-carbaldehyde
• 1-[(4-chloro-3-methylphenyl)methyl]cyclobutane-1-carbaldehyde
• EN300-1283388
• 2172290-54-7

• Inchi： 1S/C13H15ClO/c1-10-7-11(3-4-12(10)14)8-13(9-15)5-2-6-13/h3-4,7,9H,2,5-6,8H2,1H3
• InChI Key： IKUVJQAVKKONEU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC1(C=O)CCC1

Computed Properties

• Exact Mass: 222.0811428g/mol
• Monoisotopic Mass: 222.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(4-chloro-3-methylphenyl)methylcyclobutane-1-carbaldehyde

Introduction to 1-(4-chloro-3-methylphenyl)methylcyclobutane-1-carbaldehyde (CAS No. 2172290-54-7) and Its Emerging Applications in Chemical Biology

1-(4-chloro-3-methylphenyl)methylcyclobutane-1-carbaldehyde, identified by the CAS number 2172290-54-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the class of aldehydes, characterized by the presence of a formyl group (-CHO) attached to a cyclobutane ring, which is further substituted with a phenyl moiety at the 4-position and a methyl group at the 3-position. The chloro substituent at the 4-position of the phenyl ring introduces electrophilicity, making this molecule a valuable scaffold for further functionalization and derivatization in drug discovery and material science.

The structural motif of 1-(4-chloro-3-methylphenyl)methylcyclobutane-1-carbaldehyde combines elements that are frequently explored in medicinal chemistry for their ability to modulate biological pathways. The cyclobutane ring, in particular, is known for its rigid conformation, which can enhance binding affinity and selectivity in protein interactions. This structural feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes or receptors involved in disease pathways. The phenyl ring, with its chloro and methyl substituents, provides additional opportunities for hydrogen bonding and hydrophobic interactions with biological targets, making it an attractive scaffold for virtual screening and experimental validation.

In recent years, there has been growing interest in leveraging computational methods to predict the biological activity of such compounds. Advanced molecular modeling techniques, including docking studies and quantum mechanical calculations, have been employed to explore the potential interactions between 1-(4-chloro-3-methylphenyl)methylcyclobutane-1-carbaldehyde and various biological targets. These studies have suggested that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in cancer progression and inflammatory diseases. The aldehyde functionality serves as a versatile handle for further chemical modifications, enabling the synthesis of analogs with tailored properties.

The synthesis of 1-(4-chloro-3-methylphenyl)methylcyclobutane-1-carbaldehyde presents an interesting challenge due to its complex architecture. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. Recent advancements in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have provided more efficient pathways to construct this type of molecule. These innovations not only improve yield but also enhance scalability, making it feasible to produce sufficient quantities for both research and commercial applications.

One of the most compelling aspects of 1-(4-chloro-3-methylphenyl)methylcyclobutane-1-carbaldehyde is its potential as a building block for more complex drug candidates. By appending different pharmacophores or functional groups to the aldehyde moiety, chemists can generate libraries of derivatives with diverse biological profiles. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying novel therapeutic agents. The cyclobutane scaffold, combined with the aromatic substituents, offers a balance between rigidity and flexibility that can be exploited to optimize drug-like properties such as solubility, permeability, and metabolic stability.

Recent publications have highlighted the utility of this compound in preclinical studies investigating its effects on disease models. For instance, researchers have explored its potential as an inhibitor of specific enzymes that play roles in metabolic disorders. The ability of 1-(4-chloro-3-methylphenyl)methylcyclobutane-1-carbaldehyde to modulate enzyme activity has been attributed to its ability to mimic natural substrates or interfere with catalytic residues within active sites. Such interactions can lead to downstream effects that ameliorate pathological conditions associated with dysregulated enzymatic processes.

The chemical biology community has also begun to explore the use of 1-(4-chloro-3-methylphenyl)methylcyclobutane-1-carbaldehyde as a tool compound for mechanistic studies. By incorporating isotopic labels or fluorescent tags into its structure, researchers can gain insights into metabolic pathways or protein binding dynamics. These studies not only advance our understanding of fundamental biological processes but also provide critical data for optimizing drug candidates derived from this scaffold.

In conclusion,1-(4-chloro-3-methylphenyl)methylcyclobutane-1-carbaldehyde (CAS No. 2172290-54-7) represents a promising entity in chemical biology with applications spanning drug discovery, material science, and mechanistic research. Its unique structural features—comprising a cyclobutane ring substituted with an aromatic moiety bearing chloro and methyl groups—make it a versatile scaffold for further exploration. As computational methods continue to refine our ability to predict biological activity and synthetic chemists develop innovative methodologies for constructing complex molecules, compounds like this are poised to play an increasingly important role in advancing our understanding of life processes and developing novel therapeutic interventions.